Cas no 76823-03-5 (5-FAM)

• Product Name: 5-FAM
• CAS No: 76823-03-5
• MF: C₂₁H₁₂O₇
• MW: 376.315786361694
• MDL: MFCD00036874
• CID: 59834
• PubChem ID: 24892258
• Update Time: 2025-04-18

5-FAM Chemical and Physical Properties

Names and Identifiers

• 3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid
• 5-Carboxyfluorescein (5-FAM)
• 5-Carboxyfluorescein Hydrate
• 5-Carboxyfluorescein
• 3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
• 5-Carboxy-fluorescein
• 5-FAM
• 4-carboxyfluorescein
• 4(5)-Carboxyfluorescein
• 3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-5-carboxylic acid, 3',6-dihydroxy-3-oxo-
• BIDD:GT0
• Q27122687
• BIDD:GT0758
• BP-30031
• MFCD00036874
• J-100059
• Z1139186537
• NJYVEMPWNAYQQN-UHFFFAOYSA-N
• AB2MM66GSF
• DTXSID30227642
• CHEBI:51617
• 5-Carboxyfluorescein (Technical Grade)
• AS-32304
• PD012213
• 5-Carboxyfluorescein, 99% (HPLC)
• BCP22613
• 3',6'-DIHYDROXY-3-OXOSPIRO(ISOBENZOFURAN-1(3H),9'-(9H)XANTHENE)-5-CARBOXYLIC ACID
• 5-Carboxyfluorescein; 3',6'-Dihydroxy-3-oxo-spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylic acid
• AKOS015901359
• 5 - FAM
• SY057359
• 76823-03-5
• SCHEMBL20095
• UNII-AB2MM66GSF
• AC-32459
• FT-0620190
• 5-Carboxyfluorescein, BioReagent, suitable for fluorescence, >=95% (HPLC)
• 3',6'-Dihydroxy-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid
• SPIRO(ISOBENZOFURAN-1(3H),9'-(9H)XANTHENE)-5-CARBOXYLIC ACID, 3',6'-DIHYDROXY-3-OXO-
• C2477
• HY-66022
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylicacid, 3',6'-dihydroxy-3-oxo-
• 5(6)-carboxyfluorescein, mixed isomers
• GLXC-10846

• MDL： MFCD00036874
• Inchi： 1S/C21H12O7/c22-11-2-5-15-17(8-11)27-18-9-12(23)3-6-16(18)21(15)14-4-1-10(19(24)25)7-13(14)20(26)28-21/h1-9,22-23H,(H,24,25)
• InChI Key： NJYVEMPWNAYQQN-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=O)O)C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O

Computed Properties

• Exact Mass: 376.05800
• Monoisotopic Mass: 376.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Orange solid.
• Density: 1.7300
• Melting Point: 368-372°C
• Boiling Point: 725.2°C at 760 mmHg
• Flash Point: 266.9±26.4 °C
• Refractive Index: 1.816
• Solubility: DMF: soluble
• PSA: 113.29000
• LogP: 3.36400
• pka: 3.3, 4.6, 6.4, 7.0(at 25℃)
• λmax: 492nm
• PH: Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)
• Solubility: Not determined

5-FAM Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
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